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Compound of Interest

Compound Name: Bacteriochlorophyll B
CAS No.: 53199-29-4
Cat. No.: B1234397
Get Quote
. J

Bacteriochlorophyll B is a photosynthetic pigment found in various phototrophic bacteria. It is
structurally related to the chlorophylls found in plants and algae but possesses distinct
characteristics that allow the host organisms to utilize light wavelengths not absorbed by other
photosynthetic life. This document outlines the fundamental chemical and physical data for
Bacterio-chlorophyll B.

Data Summary

The essential quantitative data for Bacteriochlorophyll B are summarized in the table below
for ease of reference and comparison.

Parameter Value
Chemical Formula C55H74MgN406
Molar Mass 911.5 g/mol

Table 1. Key physicochemical data for Bacteriochlorophyll B.
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Bacteriochlorophyll B is distinguished from Bacteriochlorophyll A by the presence of an
ethylidene group at the C8 position, in place of an ethyl group.[1] This structural modification
results in a significant red-shift in its light absorption spectrum, enabling organisms containing
Bacteriochlorophyll B to harvest light energy further into the infrared region.[1]

Bacteriochlorophylls, including type B, are classified as bacteriochlorins, which means their
molecular structure contains a bacteriochlorin macrocycle ring with two reduced pyrrole rings
(B and D).[2][3] These pigments are integral to the anoxygenic photosynthesis process in
certain bacteria, which, unlike photosynthesis in plants, does not produce oxygen as a
byproduct.[2] The biosynthesis of Bacteriochlorophyll B shares a common pathway with other
chlorophylis up to the chlorophyllide precursor.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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